2-Methyl-1-[(2,3,5,6-tetramethylphenyl)methyl]benzimidazole

• IUPAC Name: 2-methyl-1-[(2,3,5,6-tetramethylphenyl)methyl]benzimidazole
• InChI: InChI=1S/C19H22N2/c1-12-10-13(2)15(4)17(14(12)3)11-21-16(5)20-18-8-6-7-9-19(18)21/h6-10H,11H2,1-5H3
• InChI Key: LKQDXIQLJZFZFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)CN2C(=NC3=CC=CC=C32)C)C)C
• Molecular Formula: C19H22N2
• Molecular Weight: 278.4 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives typically involves the condensation of benzene rings possessing nitrogen-containing functional groups at ortho position with various reagents. A simple process to synthesize and separate 2-(substituted-phenyl) benzimidazole derivatives with high yield and efficiency has been reported. This process involves reacting ortho-phenylenediamines with benzaldehydes using sodium metabisulphite as an oxidation agent in a mixture of solvent under mild conditions.

Scientific Research Applications

Anticancer Activity

• Synthesis and Separation : Researchers have developed a facile and efficient synthesis method for benzimidazole derivatives, including 2-Methylbenzimidazole. These compounds were tested for anticancer activity against lung (A549), breast (MDA-MB-231), and prostate (PC3) cancer cell lines. Notably, the presence of a methyl group at the 5 (or 6)-position on the benzimidazole scaffold significantly influenced the anticancer activity. .

Coordination Polymer Crystals

• 2-Methylbenzimidazole serves as a key precursor for synthesizing substituted benzimidazo[1,2-a]quinolones. .

Antimicrobial Properties

• Novel derivatives containing 2-Methylbenzimidazole were screened for antimicrobial activity. These compounds exhibited potential against microorganisms such as E. coli, B. subtilis, C. albicans, A. .

Androgen Receptor Modulators (SARMs)

• Researchers synthesized 2-(2,2,2)-trifluoroethyl benzimidazole derivatives as potent and tissue-selective SARMs. .

Other Therapeutic Applications

• Benzimidazole derivatives, including 2-Methylbenzimidazole, have been investigated for their anti-inflammatory, antibacterial, antifungal, and antiviral properties. .

Mechanism of Action

Target of Action

Benzimidazole derivatives have been extensively studied for their diverse pharmacological activities . They have shown antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities . The specific targets would depend on the functional groups attached to the benzimidazole core.

Mode of Action

Benzimidazole compounds generally interact with their targets through various mechanisms, depending on the specific functional groups present in the molecule . For instance, some benzimidazoles inhibit the function of certain enzymes or proteins, while others may interact with DNA or RNA molecules .

Biochemical Pathways

Benzimidazole derivatives have been known to affect a wide range of biochemical pathways, depending on their specific targets . For example, some benzimidazoles can inhibit the synthesis of certain proteins, disrupt cell division, or interfere with DNA replication .

Pharmacokinetics

Benzimidazole derivatives are generally well-absorbed and widely distributed in the body . They are metabolized in the liver and excreted primarily through the kidneys . The bioavailability of these compounds can be influenced by various factors, including the presence of certain functional groups and the physicochemical properties of the compound .

Result of Action

Benzimidazole derivatives have been known to exert a wide range of effects at the molecular and cellular levels, depending on their specific targets and mode of action . For instance, they can inhibit the growth of certain cells, induce apoptosis, or modulate immune responses .

Action Environment

The action, efficacy, and stability of 2-Methyl-1-[(2,3,5,6-tetramethylphenyl)methyl]benzimidazole can be influenced by various environmental factors. These may include the pH of the environment, the presence of other substances, and the temperature . .